Cas no 2229186-27-8 (2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid
• CAS No: 2229186-27-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5965809
• PubChem ID: 165709683
• Update Time: 2025-09-26

2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid
• EN300-1818365
• 2229186-27-8
• 2-[1-(5-methylpyridin-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C11H13NO2/c1-8-4-9(7-12-6-8)11(2-3-11)5-10(13)14/h4,6-7H,2-3,5H2,1H3,(H,13,14)
• InChI Key： APBKVADLZCJMAC-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NC=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid (CAS No. 2229186-27-8)

2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid (CAS No. 2229186-27-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylacetic acid backbone and 5-methylpyridin-3-yl substituent, exhibits promising potential in drug discovery and development. Its molecular structure combines a cyclopropane ring with a pyridine derivative, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid has surged due to their applications in designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its role as a building block for novel therapeutics targeting chronic diseases. The compound's CAS number 2229186-27-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid involves multi-step organic reactions, including cyclopropanation and cross-coupling techniques. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

From an industrial perspective, CAS 2229186-27-8 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalytic methods to produce this compound efficiently, addressing the global push for environmentally benign processes. Such innovations resonate with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Analytical characterization of 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid typically employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical-grade standards, a critical factor for regulatory approvals. The compound's logP value and solubility profile are also extensively studied to optimize its pharmacokinetic properties.

Emerging applications of 2229186-27-8 include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This aligns with the current focus on precision medicine and next-generation therapeutics. Additionally, its potential in crop protection formulations is being investigated, leveraging its pyridine moiety for pesticidal activity.

In summary, 2-1-(5-methylpyridin-3-yl)cyclopropylacetic acid represents a cutting-edge compound at the intersection of chemical innovation and biomedical research. Its CAS registry number 2229186-27-8 serves as a gateway to a wealth of scientific literature, underscoring its importance in contemporary chemistry. As research progresses, this molecule is poised to play a pivotal role in addressing unmet medical and agricultural challenges.